![molecular formula C28H25NO6 B4747277 7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl 4-{[(benzyloxy)carbonyl]amino}butanoate](/img/structure/B4747277.png)
7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl 4-{[(benzyloxy)carbonyl]amino}butanoate
Overview
Description
7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl 4-{[(benzyloxy)carbonyl]amino}butanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MBOC, and it is a derivative of coumarin, a natural compound found in various plants.
Scientific Research Applications
MBOC has been extensively studied for its potential applications in various scientific fields. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. MBOC has also been studied for its potential use as a fluorescent probe for detecting metal ions. In addition, MBOC has been reported to inhibit the activity of histone deacetylase, an enzyme that plays a critical role in the regulation of gene expression.
Mechanism of Action
The exact mechanism of action of MBOC is not fully understood. However, it has been reported to interact with various proteins and enzymes, leading to its observed biological activities. For example, MBOC has been reported to inhibit the activity of histone deacetylase by binding to its active site. This inhibition leads to the accumulation of acetylated histones, which can alter gene expression patterns.
Biochemical and Physiological Effects:
MBOC has been reported to exhibit several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis, a programmed cell death mechanism. MBOC has also been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, MBOC has been reported to exhibit anti-microbial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MBOC in lab experiments is its high yield synthesis method. MBOC is also a stable compound, which makes it easy to handle and store. However, one of the limitations of using MBOC is its relatively low solubility in water, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of MBOC. One potential area of research is the development of MBOC-based fluorescent probes for detecting metal ions. Another potential area of research is the study of MBOC as a potential anti-cancer agent. In addition, the development of more efficient synthesis methods for MBOC could lead to its wider use in various scientific fields.
Conclusion:
In conclusion, MBOC is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of MBOC is reliable, and it exhibits anti-inflammatory, anti-cancer, and anti-microbial activities. MBOC has also been studied for its potential use as a fluorescent probe for detecting metal ions. There are several future directions for the study of MBOC, and its potential applications in various scientific fields make it a promising compound for future research.
Properties
IUPAC Name |
(7-methyl-2-oxo-4-phenylchromen-5-yl) 4-(phenylmethoxycarbonylamino)butanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25NO6/c1-19-15-23(27-22(21-11-6-3-7-12-21)17-26(31)35-24(27)16-19)34-25(30)13-8-14-29-28(32)33-18-20-9-4-2-5-10-20/h2-7,9-12,15-17H,8,13-14,18H2,1H3,(H,29,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYDJBUQXFCWLSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=CC(=O)O2)C3=CC=CC=C3)C(=C1)OC(=O)CCCNC(=O)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.